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Compound of Interest

Compound Name: (S)-cyclopropyl(phenyl)methanol

Cat. No.: B13583155

Get Quote

Executive Summary
(S)-Cyclopropyl(phenyl)methanol (CAS: 110548-56-6) is a high-value chiral building block

used extensively in the synthesis of pharmaceutical intermediates, particularly for antiviral

agents (e.g., HIV reverse transcriptase inhibitors) and CNS-active compounds (e.g., Orexin

receptor antagonists).

The cyclopropyl moiety acts as a bioisostere for isopropyl or ethyl groups, offering enhanced

metabolic stability by preventing cytochrome P450-mediated oxidation at the benzylic position.

This guide integrates critical safety protocols with advanced synthesis and analytical

methodologies to support its application in drug discovery.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]
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Parameter Technical Specification

Chemical Name (S)-Cyclopropyl(phenyl)methanol

Synonyms

(S)-

-Cyclopropylbenzyl alcohol; (S)-

Cyclopropylphenylcarbinol

CAS Number (Enantiomer) 110548-56-6

CAS Number (Racemate) 1007-03-0

Molecular Formula

C

H

O

Molecular Weight 148.20 g/mol

SMILES OC2=CC=CC=C2

InChI Key GOXKCYOMDINCCD-UHFFFAOYSA-N

Physical Constants
Property Value Notes

Physical State Liquid (at 25°C)
May crystallize at low

temperatures.

Boiling Point 121°C @ 12 Torr 130-135°C @ 18 mmHg (Lit.)

Density 1.037 - 1.10 g/mL Temperature dependent.

Flash Point >110°C (Predicted) Combustible liquid.

Solubility
Soluble in MeOH, EtOH, CHCl

, DCM
Sparingly soluble in water.

Chiral Purity >98% ee (Target) Verify via Chiral HPLC.
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Hazards Identification & Safety Assessment (GHS)
Signal Word:WARNING

GHS Classification
This assessment is based on the racemic mixture (CAS 1007-03-0) and structural analogs,

adhering to the precautionary principle for the pure enantiomer.

Acute Toxicity, Oral: Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)

Hazard Statements
H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Protocols
Prevention (P280): Wear protective gloves (Nitrile, >0.11mm thickness), safety goggles, and

lab coat.

Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing.

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed. Store

under inert gas (Argon/Nitrogen) to prevent oxidation to the ketone.
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Synthesis & Manufacturing: Stereoselective
Pathways
The synthesis of (S)-cyclopropyl(phenyl)methanol requires high enantioselectivity. The

standard industrial approach utilizes the Corey-Bakshi-Shibata (CBS) Reduction or Biocatalytic

Reduction.

Corey-Bakshi-Shibata (CBS) Reduction
This method reduces cyclopropyl phenyl ketone using borane (BH

) catalyzed by a chiral oxazaborolidine.

Mechanism: The chiral catalyst activates borane and directs the hydride attack to a specific

face of the prochiral ketone.

Catalyst Selection: To obtain the (S)-alcohol, the (R)-Me-CBS catalyst is typically required

(based on the empirical rule where the large phenyl group and small cyclopropyl group orient

to minimize steric clash with the catalyst). Note: Always verify catalyst configuration with a

small-scale pilot reaction.

Biocatalytic Reduction (Green Chemistry)
Engineered Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) offer >99% ee and

operate in aqueous media.

Enzyme:Lactobacillus paracasei or Candida derived KREDs.

Cofactor: NADPH (regenerated via glucose dehydrogenase/glucose).

Synthesis Workflow Diagram

Cyclopropyl Phenyl Ketone
(Prochiral Substrate)

Asymmetric Reduction
Solvent: THF (CBS) or Buffer (KRED)

T: -20°C to 25°C

 Substrate Catalyst Selection
(R)-Me-CBS or (S)-Selective KRED

 Stereocontrol

Quench & Extraction
(MeOH/HCl or EtOAc)

 Conversion

Purification
Silica Gel Chromatography

or Distillation

 Crude Oil (S)-Cyclopropyl(phenyl)methanol
>98% ee

 Isolation

 QC Fail (<95% ee)
Re-optimize Catalyst
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Click to download full resolution via product page

Figure 1: Stereoselective synthesis workflow comparing Chemocatalysis (CBS) and

Biocatalysis routes.

Quality Control & Analytical Standards
As a chiral intermediate, purity is defined not just by chemical composition but by enantiomeric

excess (ee).

Chiral HPLC Method (Recommended)
Column: Chiralcel OD-H or AD-H (Daicel), 4.6 x 250 mm, 5 µm.

Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 210 nm or 254 nm.

Expected Retention: The (S)-enantiomer and (R)-enantiomer will have distinct retention

times. Calibrate with a racemic standard.

Specific Optical Rotation ( )
Method: Polarimetry (Sodium D line, 589 nm).

Concentration: c = 1.0 in CHCl

or MeOH.

Sign: Secondary benzylic alcohols of the (S)-configuration (e.g., (S)-1-phenylethanol) are

typically levorotatory (-). However, the cyclopropyl group's electronic effects can influence

the magnitude.

Protocol: Measure at 20°C. Report as:

.
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NMR Characterization
H NMR (400 MHz, CDCl

):

7.25-7.40 (m, 5H, Ar-H)

4.05 (d, 1H, CH-OH)

1.90 (br s, 1H, OH)

1.15 (m, 1H, Cyclopropyl-CH)

0.3-0.6 (m, 4H, Cyclopropyl-CH

)

Diagnostic Signal: The doublet for the methine proton (CH-OH) is characteristic.

Applications in Drug Development[3][8][9][10]
The (S)-cyclopropyl(phenyl)methanol scaffold is a privileged structure in medicinal

chemistry.

Metabolic Stability
The cyclopropyl group is a "metabolic blocker." Unlike an isopropyl group, which is prone to

hydroxylation, the strained cyclopropane ring resists oxidation by CYP450 enzymes,

significantly increasing the half-life (

) of the drug candidate.

Therapeutic Areas
Antiviral Agents: Intermediates for Non-Nucleoside Reverse Transcriptase Inhibitors

(NNRTIs) targeting HIV.

Orexin Receptor Antagonists: Used in the synthesis of sleep disorder therapeutics (e.g.,

insomnia).
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Kinase Inhibitors: The chiral alcohol serves as a handle for coupling to heterocycles via

Mitsunobu reaction or S

Ar displacement.

Emergency Response Logic

Accidental Exposure

Identify Type

Skin Contact
(Irritation)

Eye Contact
(Severe Irritation)

Ingestion
(Harmful)

Wash with soap & water
(15 mins)

Rinse with water
Remove contacts

(15 mins)

Rinse mouth
Call Poison Center

Do NOT induce vomiting

Seek Medical Attention
Show SDS

Click to download full resolution via product page

Figure 2: Emergency response decision tree for accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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